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Compound of Interest

Compound Name: L-Alanine-13C2

Cat. No.: B12057108

Get Quote

Executive Directive
L-Alanine-13C2 is a stable isotope-labeled compound.[1] It is NOT radioactive.[2][3]

Disposal of L-Alanine-13C2 (Universal CAS: 56-41-7 for unlabeled; specific labeled CAS

varies by isotopomer) generally falls under Non-Hazardous Chemical Waste protocols. While

the substance itself is biologically benign (an amino acid), laboratory "Best Management

Practices" (BMP) dictate that it must not be disposed of in municipal trash or sanitary sewers

without specific facility authorization.

This guide provides the technical justification and step-by-step workflow for the compliant

disposal of this high-value reagent.

Material Characterization & Risk Profile
To validate the disposal method, we must first establish the chemical identity. L-Alanine-13C2
is chemically identical to natural L-Alanine regarding toxicity and reactivity; the difference lies

only in the neutron mass of the carbon atoms.

Table 1: Physicochemical & Safety Data
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Property Specification Operational Implication

Chemical Name
L-Alanine-13C2 (or L-Alanine-

1,2-13C2, etc.)
Standard amino acid handling.

Radioactivity NONE (Stable Isotope)
DO NOT use radioactive waste

streams.

Toxicity (LD50) > 5,000 mg/kg (Rat, Oral)
Non-toxic; GHS Classification:

Non-Hazardous.

Flammability Non-flammable solid
Compatible with general

organic waste.

RCRA Status Not Listed (P-list or U-list)
Not a federally regulated

hazardous waste.

Bio-accumulation Low / Biodegradable
Low environmental

persistence.

Critical Insight: The primary risk in disposing of L-Alanine-13C2 is regulatory confusion. If a

safety officer sees a vial labeled "Isotope" in the regular trash, it may trigger a radioactive scare.

Therefore, defacing the label is a mandatory step in the protocol.

The Self-Validating Disposal Protocol
This protocol uses a "Check-Verify-Act" system to ensure compliance.

Phase A: Pre-Disposal Verification
Before disposal, verify the state of the material.[2]

Purity Check: Is the L-Alanine-13C2 pure, or is it dissolved in a hazardous solvent (e.g.,

methanol, acetonitrile)?
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Label Check: Does the label explicitly say "Stable Isotope"?

Phase B: Solid Waste Disposal (Pure Powder)
Use this workflow for expired or contaminated dry powder.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar labeled "Non-

Hazardous Solid Waste."

Transfer: Quantitatively transfer the powder into the waste container.

De-Identification:

Remove the original manufacturer's label from the empty source vial.

Mandatory: Use a marker to black out "13C" or "Isotope" on any remaining packaging to

prevent false alarms regarding radioactivity.

Rinse: Triple-rinse the empty source vial with water. The rinsate can be poured down the

drain only if your facility permits aqueous amino acid disposal; otherwise, add rinsate to

"Aqueous Waste."

Glass Disposal: Place the clean, defaced glass vial in the "Broken Glass/Sharps" container.

Phase C: Liquid Waste Disposal (Solutions)
Use this workflow for experimental leftovers (e.g., NMR samples, metabolic tracers).

Segregation by Solvent:

Aqueous (Water/Buffer): If the solvent is water or a non-hazardous buffer (e.g., PBS),

dispose of it in the Aqueous Waste stream.

Organic (Solvents): If dissolved in Methanol, Acetonitrile, or DMSO, the mixture is now

Hazardous Waste. Dispose of it in the Organic Solvent Waste container (usually Red

Can).

pH Check: Ensure the pH is between 5 and 9 before adding to a commingled waste

container to prevent immediate reactivity.
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Decision Logic & Workflow
The following diagram illustrates the decision-making process. It is designed to prevent the two

most common errors: accidental drain disposal of hazardous co-solvents and accidental

classification as radioactive waste.

Start: L-Alanine-13C2 Waste

Is it mixed with
Radioactive tracers (e.g., 14C)?

Is the material Solid?

Is the Solvent Hazardous?
(e.g., MeOH, ACN)

No (Liquid)

Solid Chemical Waste
(Non-Hazardous)

Yes (Powder)

No (Stable Isotope Only)

RADIOACTIVE WASTE
(Strict Protocol)

Yes

Organic Solvent Waste
(Hazardous)

Yes (Organic)

Aqueous Waste
(Non-Hazardous)

No (Water/Buffer)

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream for L-Alanine-13C2, prioritizing

the identification of co-contaminants.

Regulatory & Compliance Context
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Why not the drain?
While L-Alanine is biodegradable and non-toxic, the "Zero Discharge" principle is the standard

for modern GLP/GMP facilities.

Public Perception: Traces of "chemicals" in municipal water erode public trust.

Unknown Contaminants: Drain disposal relies on the assumption that the sample is 100%

pure. If the sample was part of a metabolic study, it may contain other regulated metabolites.

Emergency Procedures (Spill Response)
In the event of a spill of solid L-Alanine-13C2:

PPE: Standard Nitrile gloves, Lab coat, Safety glasses.

Action: Sweep up dry powder to avoid dust generation. Place in a bag for solid chemical

waste.

Cleaning: Wipe the area with a damp paper towel. The towel can be discarded in regular

trash if the amount is negligible (<100mg), otherwise treat as solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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